Cas no 80646-51-1 (Uridine, 5-[(1E)-2-bromoethenyl]-3'-chloro-2',3'-dideoxy-)

• Product Name: Uridine, 5-[(1E)-2-bromoethenyl]-3'-chloro-2',3'-dideoxy-
• CAS No: 80646-51-1
• MF: C₁₁H₁₂BrClN₂O₄
• MW: 351.580981254578
• CID: 705263
• PubChem ID: 6320191
• Update Time: 2025-04-19

Uridine, 5-[(1E)-2-bromoethenyl]-3'-chloro-2',3'-dideoxy- Chemical and Physical Properties

Names and Identifiers

• Uridine, 5-[(1E)-2-bromoethenyl]-3'-chloro-2',3'-dideoxy-
• 5-(2-bromoethenyl)-1-[(2R,4S,5R)-4-chloro-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• CTK3E5298
• 80646-51-1
• DTXSID20422503

• Inchi： 1S/C11H12BrClN2O4/c12-2-1-6-4-15(11(18)14-10(6)17)9-3-7(13)8(5-16)19-9/h1-2,4,7-9,16H,3,5H2,(H,14,17,18)/t7-,8+,9+/m0/s1
• InChI Key： MSJGPEBCSLBJRF-DJLDLDEBSA-N
• SMILES： BrC=CC1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](CO)O1)Cl)=O)=O

Computed Properties

• Exact Mass: 349.96690g/mol
• Monoisotopic Mass: 349.96690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 78.9Ų